![molecular formula C21H21N5O3 B6263866 1-(4-methoxyphenyl)-6-[4-(methylamino)phenyl]-7-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxamide CAS No. 959426-81-4](/img/no-structure.png)
1-(4-methoxyphenyl)-6-[4-(methylamino)phenyl]-7-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxamide
Overview
Description
1-(4-methoxyphenyl)-6-[4-(methylamino)phenyl]-7-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxamide is a useful research compound. Its molecular formula is C21H21N5O3 and its molecular weight is 391.4. The purity is usually 95.
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properties
| { "Design of the Synthesis Pathway": "The synthesis pathway for the compound involves the synthesis of the pyrazolo[3,4-c]pyridine ring system followed by the introduction of the 4-methoxyphenyl and 4-(methylamino)phenyl groups and the carboxamide functional group.", "Starting Materials": [ "4-methoxyaniline", "4-(methylamino)benzoic acid", "ethyl acetoacetate", "hydrazine hydrate", "acetic anhydride", "phosphorus oxychloride", "sodium hydroxide", "sodium bicarbonate", "N,N-dimethylformamide", "triethylamine", "N,N'-dicyclohexylcarbodiimide", "4-nitrophenyl chloroformate", "diethyl ether", "methanol", "water" ], "Reaction": [ "Step 1: Synthesis of 1-ethyl-6-oxo-1,6-dihydropyrazolo[3,4-c]pyridine-4-carboxylic acid ethyl ester by reacting ethyl acetoacetate with hydrazine hydrate in the presence of acetic anhydride and phosphorus oxychloride.", "Step 2: Cyclization of 1-ethyl-6-oxo-1,6-dihydropyrazolo[3,4-c]pyridine-4-carboxylic acid ethyl ester with sodium hydroxide in water to form 1-ethyl-6-oxo-1,4,5,6-tetrahydropyrazolo[3,4-c]pyridine-3-carboxylic acid.", "Step 3: Conversion of 1-ethyl-6-oxo-1,4,5,6-tetrahydropyrazolo[3,4-c]pyridine-3-carboxylic acid to its N,N'-dicyclohexylcarbodiimide activated ester by reacting with N,N-dimethylformamide and N,N'-dicyclohexylcarbodiimide.", "Step 4: Coupling of the activated ester with 4-methoxyaniline in the presence of triethylamine to form 1-(4-methoxyphenyl)-6-oxo-1,4,5,6-tetrahydropyrazolo[3,4-c]pyridine-3-carboxylic acid ethyl ester.", "Step 5: Reduction of the ethyl ester to the corresponding carboxylic acid using sodium borohydride in methanol.", "Step 6: Conversion of the carboxylic acid to its 4-nitrophenyl chloroformate activated ester by reacting with 4-nitrophenyl chloroformate in the presence of triethylamine.", "Step 7: Coupling of the activated ester with 4-(methylamino)benzoic acid in the presence of triethylamine to form 1-(4-methoxyphenyl)-6-[4-(methylamino)phenyl]-7-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxylic acid.", "Step 8: Conversion of the carboxylic acid to the corresponding carboxamide using sodium bicarbonate in water and diethyl ether." ] } | |
CAS RN |
959426-81-4 |
Product Name |
1-(4-methoxyphenyl)-6-[4-(methylamino)phenyl]-7-oxo-1H,4H,5H,6H,7H-pyrazolo[3,4-c]pyridine-3-carboxamide |
Molecular Formula |
C21H21N5O3 |
Molecular Weight |
391.4 |
Purity |
95 |
Origin of Product |
United States |
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